Cas no 2171727-81-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2171727-81-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5958402
• PubChem ID: 165546127
• Update Time: 2025-07-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• 2171727-81-2
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1489542

• Inchi： 1S/C26H30N2O5/c1-2-22(25(30)31)27-24(29)20-13-7-8-14-23(20)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-6,9-12,20-23H,2,7-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： HSSSABCKNXXEID-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(NC(C(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic Acid (CAS No. 2171727-81-2)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, identified by its CAS number 2171727-81-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino-cyclohexyl formamide backbone, ultimately terminated with a butanoic acid side chain. Such structural complexity not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The fluorene component in this molecule is particularly noteworthy due to its prevalence in various pharmaceutical intermediates and bioactive molecules. Fluorene-based structures are valued for their stability, fluorescence properties, and ability to interact with biological targets in specific ways. The presence of the methoxycarbonyl group further enhances the compound's reactivity, allowing for various chemical modifications that can fine-tune its pharmacological profile. This combination of features makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in CAS No. 2171727-81-2 suggest potential interactions with enzymes and receptors involved in these pathways. For instance, the cyclohexyl formamide moiety is known to be present in several bioactive molecules that exhibit inhibitory effects on proteases and kinases. This feature alone could make 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid a promising lead compound for further investigation.

Moreover, the butanoic acid side chain introduces an acidic functionality that could be exploited for prodrug design or for enhancing solubility and bioavailability. The overall structure of this compound thus presents multiple opportunities for medicinal chemistry interventions, including derivatization to improve pharmacokinetic properties or to target specific disease mechanisms more effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These computational studies can provide valuable insights into how CAS No. 2171727-81-2 might interact with biological targets, thereby guiding experimental efforts towards optimizing its pharmacological activity. For example, virtual screening techniques have been employed to identify potential binding pockets on enzymes or receptors where this compound could exert its effects.

The fluorene moiety, in particular, has been extensively studied for its ability to serve as a fluorescent probe in biological systems. This property could be leveraged to develop imaging agents or to monitor drug delivery systems in real-time. Additionally, the methoxycarbonyl group can be used as a handle for further chemical modifications, such as coupling reactions with amino acids or other biomolecules, which could enhance the compound's bioactivity or selectivity.

In the context of drug development, the synthesis of analogs of CAS No. 2171727-81-2 represents an important step towards identifying more potent and selective therapeutic agents. By systematically modifying different parts of the molecule—such as replacing the fluorene ring with other aromatic systems or altering the length and composition of the side chains—researchers can explore a wide range of pharmacological profiles. Such efforts are often guided by structure-activity relationship (SAR) studies, which aim to correlate structural features with biological activity.

The cyclohexyl formamide portion of this compound is particularly interesting because it mimics natural amino acid sequences found in proteins. This similarity could allow CAS No. 2171727-81-2 to interact with proteases or other enzyme targets in a manner reminiscent of natural substrates or inhibitors. Such interactions could be exploited to develop drugs that either inhibit unwanted enzymatic activity or enhance beneficial biological processes.

From a synthetic chemistry perspective, the preparation of CAS No. 2171727-81-2 involves multi-step reactions that showcase advanced techniques in organic synthesis. The introduction of the fluorene moiety through condensation reactions followed by functional group transformations highlights the skill required to construct such complex molecules. Furthermore, the use of protecting groups—such as the methoxycarbonyl group—to safeguard reactive sites during synthesis underscores the importance of careful planning in medicinal chemistry.

The butanoic acid terminal group not only contributes to the overall charge distribution within the molecule but also influences its solubility and metabolic stability. These properties are critical factors when evaluating a compound's potential as a drug candidate because they can affect how well it is absorbed, distributed, metabolized, and excreted (ADME) by the body.

In conclusion,CAS No. 2171727-81-2, formally known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, represents an intriguing molecule with significant potential in pharmaceutical research and development. Its complex structure, featuring key motifs such as fluorene,methoxycarbonyl, cyclohexyl formamide,and butanoic acid, offers multiple avenues for exploration both computationally and experimentally.

Future studies may focus on synthesizing derivatives of this compound to improve its pharmacological properties or to explore new therapeutic applications. Additionally,the unique structural features present make it an excellent candidate for interdisciplinary research involving chemists,biologists,and computer scientists who can collectively advance our understanding of how such molecules interact with biological systems.